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Compound of Interest

Compound Name: 3,6-Dimethyilpicolinic acid

Cat. No.: B1317136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,
availability, and synthetic routes for 3,6-Dimethylpicolinic acid. The information is intended to
assist researchers, scientists, and professionals in drug development in sourcing this important
chemical compound and understanding its synthesis. All quantitative data is summarized in
structured tables for ease of comparison, and a detailed, generalized experimental protocol for
the synthesis of a related compound is provided to illustrate a potential synthetic strategy.

Commercial Suppliers and Availability

3,6-Dimethylpicolinic acid, also known as 3,6-dimethylpyridine-2-carboxylic acid, is available
from a number of commercial chemical suppliers. While the definitive Chemical Abstracts
Service (CAS) number for the free acid has been identified as 83282-46-6, it is also available
as a hydrochloride salt under CAS number 2229312-80-3. The availability of this compound
can vary between suppliers in terms of purity, quantity, and lead times. Researchers are
advised to contact the suppliers directly for the most current information.

A summary of known commercial suppliers is provided in the table below.
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. Compound . Available
Supplier CAS Number Purity .
Name Quantities

3,6-
dimethylpicolinic 83282-46-6 >96% Inquiry required

Anax

Laboratories )
acid

3,6-
2a biotech DIMETHYLPICO  83282-46-6 Inquiry required Inquiry required
LINIC ACID

3,6-
ACE Biolabs Dimethylpicolinic ~ Not Specified Inquiry required Inquiry required
acid

3,6-

Dimethylpicolinic ) ) ) )
BLD Pharm d 2229312-80-3 Inquiry required Inquiry required

aci

hydrochloride

3, 6-
CP Lab Safety Dimethylpicolinic  Not Specified min 95% 100 mg
acid

Synthetic Approaches to Substituted Picolinic Acids

While a specific, detailed experimental protocol for the synthesis of 3,6-Dimethylpicolinic acid
is not readily available in the public domain, the synthesis of structurally related picolinic acid
derivatives can provide valuable insights into potential synthetic strategies. A common
approach involves the oxidation of the corresponding lutidine (dimethylpyridine). For 3,6-
Dimethylpicolinic acid, the logical starting material would be 2,5-lutidine.

The following diagram illustrates a generalized workflow for the synthesis of a dicarbaldehyde
from a lutidine, a transformation that shares principles with the desired synthesis of a carboxylic
acid.
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Oxidation of 2,5-Lutidine

Start with 2,5-Lutidine in 1,4-Dioxane

'

Add Selenium Dioxide (SeO2)

'

Reflux the reaction mixture

'

Monitor reaction progress (TLC/GC)

'

Cool to room temperature

'

Filter to remove selenium metal

'

Concentrate the filtrate

Y
Purify by column chromatography

Pyridine-2,5-dicarbaldehyde
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Hypothetical Synthesis of 3,6-Dimethylpicolinic Acid

2,5-Lutidine

l

Selective Oxidation of one methyl group

@thyl—&formylpyridine (Hypothetical Interme@

l

Further Oxidation of the aldehyde

3,6-Dimethylpicolinic Acid

Click to download full resolution via product page

 To cite this document: BenchChem. [Commercial Availability and Synthesis of 3,6-
Dimethylpicolinic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317136#commercial-suppliers-and-availability-of-3-
6-dimethylpicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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